2'-Deoxycytidine-5',5''-d2 Monohydrate

Specification

• Molecular Formula: C₉H₁₃D₂N₃O₅
• Molecular Weight: 247.25

Introduction

Chemical Identity and Structure

2'-Deoxycytidine-5',5''-d2 Monohydrate is a deuterated variant of 2'-deoxycytidine with specific isotopic labeling at the 5' and 5'' positions of the deoxyribose sugar. This strategic placement of deuterium atoms creates a compound that maintains the biological properties of native deoxycytidine while providing a distinct mass signature that can be tracked using analytical instruments.

The compound exists in several forms that are differentiated by CAS numbers and slight variations in chemical properties:

Property	Value
Primary CAS Number	781609-71-0
Alternative CAS Number	478511-25-0
Molecular Formula	C9H11D2N3O4·H2O
Molecular Weight	247.25 g/mol
Appearance	Pale Yellow Solid
Chemical Structure	Cytosine base linked to a 2-deoxyribose sugar with deuterium atoms at 5' and 5'' positions

The compound has several synonyms in scientific literature and commercial catalogs:

• 1-(2-Deoxy-β-D-ribofuranosyl)cytosine-5',5''-d2

• 4-Amino-1-(2-deoxy-β-D-erythro-pentofuranosyl)-2(1H)-pyrimidinone-5',5''-d2

• Cytosine Deoxyribonucleoside-5',5''-d2

• Cytosine Deoxyriboside-1'-d2

• [5',5''-2H2]2'-deoxycytidine monohydrate

• 2'-Deoxyisocytidine-5',5'-d2-monohydrate

Physical Properties

The physical properties of 2'-Deoxycytidine-5',5''-d2 Monohydrate are crucial for researchers planning to use this compound in their experimental work:

Property	Characteristic
Physical State	Solid
Color	Pale Yellow
Solubility	Slightly soluble in Methanol and Water
Storage Requirements	Refrigeration (2-8°C)
Stability	Limited data available; generally stable under recommended storage conditions

These properties highlight the importance of proper handling and storage to maintain the compound's integrity for research applications.

Comparison with Non-deuterated Analogues

2'-Deoxycytidine-5',5''-d2 Monohydrate is directly derived from 2'-Deoxycytidine, which is a natural deoxyribonucleoside and fundamental building block of DNA. The parent compound exhibits activities as an Eg5 kinesin modulator with antiproliferative and apoptosis-inducing activity.

The deuterated version maintains the chemical reactivity and biological functionality of the parent compound, with the key distinction being the mass difference due to the deuterium labeling. This makes it particularly valuable for:

• Serving as an internal standard in quantitative analyses

• Tracking metabolic pathways in biological systems

• Supporting studies on drug metabolism and pharmacokinetics

• Enhancing sensitivity and accuracy in mass spectrometry applications

Role in Research and Applications

Mass Spectrometry Applications

Deuterated standards like 2'-Deoxycytidine-5',5''-d2 Monohydrate are essential in clinical mass spectrometry. The addition of deuterium provides a mass shift that allows researchers to distinguish between the labeled standard and the analyte of interest, enabling accurate quantification.

The strategic placement of deuterium atoms at the 5' and 5'' positions (rather than at exchangeable positions) provides stability advantages compared to other potential labeling sites. As noted in the technical literature:

"If the D-label is placed at an exchangeable position (i.e., at acidic and polar groups), it could be susceptible to an isotope effect during storage and later in analysis. In this effect, the location of deuterium may scramble or undergo an exchange reaction with protium in solution or in the gas phase."

The 5',5'' positions in 2'-Deoxycytidine-5',5''-d2 Monohydrate are non-exchangeable, making this compound particularly valuable for long-term studies and reliable quantification.

Nucleic Acid Research

Related compounds in the deoxycytidine family have been extensively studied for their potential therapeutic applications. For example, the related compound 5-aza-2'-deoxycytidine (decitabine) has shown significant promise:

"Azanucleoside drugs such as 5-azacytidine (Vidaza) and 5-aza-2'-deoxycytidine (decitabine, Dacogen) function as DNA methyltransferase inhibitors in vitro and represent promising new drugs for the treatment of myelodysplastic syndrome (MDS) and acute myeloid leukemia."

While 2'-Deoxycytidine-5',5''-d2 Monohydrate itself is primarily used as an analytical standard rather than a therapeutic agent, it contributes to the broader understanding of cytidine derivatives and their biological roles.

Biochemical Studies

In biochemical research, deuterated nucleosides can be used to track the incorporation of specific building blocks into DNA during replication and repair processes. This allows researchers to study nucleic acid metabolism with high precision.

The related compounds in the deoxycytidine family (such as deoxycytidine monophosphate) serve as "building blocks for the synthesis of DNA, making them essential in genetic research and biotechnology applications."

Supplier	Product Code	Typical Purity	Package Size
Clinivex	RCLST756232	Not specified	Various
Cambridge Isotope Laboratories	Various	98%	0.1g
Pharmaffiliates	PASTI026120	Not specified	Various
Various Chinese suppliers	B70997-50mg	"Reagent grade"	50mg

When selecting a supplier for this compound, researchers should consider:

• Isotopic purity (percentage of molecules with the correct deuterium labeling)

• Chemical purity (absence of synthetic by-products or decomposition products)

• Certificate of analysis documentation

• Stability data and recommended storage conditions

• Cost considerations for the research budget